Cas no 1251599-63-9 (N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide)

• Product Name: N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide
• CAS No: 1251599-63-9
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 5395765
• Update Time: 2025-11-05

N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Butylphenyl)-4-(4-morpholinyl)-1-oxo-2(1H)-phthalazineacetamide
• N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide

• Inchi： 1S/C24H28N4O3/c1-2-3-6-18-9-11-19(12-10-18)25-22(29)17-28-24(30)21-8-5-4-7-20(21)23(26-28)27-13-15-31-16-14-27/h4-5,7-12H,2-3,6,13-17H2,1H3,(H,25,29)
• InChI Key： GINUAISNLRFQEV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(N2CCOCC2)=NN1CC(NC1=CC=C(CCCC)C=C1)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide

Comprehensive Overview of N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide (CAS No. 1251599-63-9)

N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide (CAS No. 1251599-63-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a phthalazine core, a morpholine moiety, and a butylphenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its properties for therapeutic purposes.

The compound's CAS No. 1251599-63-9 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Its systematic name, N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide, highlights its intricate architecture, which includes a dihydrophthalazin scaffold linked to a morpholine ring and an acetamide side chain. This combination of functional groups suggests potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation.

In recent years, the scientific community has shown growing interest in phthalazine derivatives due to their diverse pharmacological activities. Compounds like N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide are often explored for their potential in treating conditions such as inflammation, cancer, and metabolic disorders. The inclusion of a morpholine ring, a common feature in many FDA-approved drugs, further enhances its appeal as a candidate for medicinal chemistry studies.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide?" Current research suggests that its dihydrophthalazin core may contribute to its ability to interact with enzymes involved in cellular signaling pathways. Additionally, the butylphenyl group could influence its pharmacokinetic properties, such as solubility and membrane permeability, which are critical factors in drug design.

Another area of interest is the compound's synthesis and optimization. Researchers often inquire about "efficient synthetic routes for CAS No. 1251599-63-9" or "structure-activity relationships of phthalazine derivatives." The presence of the morpholin-4-yl group in this molecule opens avenues for structural modifications, allowing scientists to fine-tune its biological activity. Such studies are essential for developing novel therapeutics with improved efficacy and safety profiles.

The compound's relevance extends to the field of computational chemistry, where in silico modeling techniques are employed to predict its binding affinity for various biological targets. Questions like "How does N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide interact with proteins?" are commonly explored using molecular docking simulations. These computational approaches provide valuable insights before embarking on costly and time-consuming experimental studies.

From a commercial perspective, CAS No. 1251599-63-9 is often sought after by pharmaceutical companies and research institutions specializing in small molecule drug development. Its unique structure positions it as a valuable building block for creating libraries of compounds aimed at discovering new bioactive molecules. The demand for such specialized chemicals underscores the importance of reliable suppliers and high-purity synthesis protocols.

In conclusion, N-(4-butylphenyl)-2-[4-(morpholin-4-yl)-1-oxo-1,2-dihydrophthalazin-2-yl]acetamide represents a fascinating example of modern medicinal chemistry. Its combination of a phthalazine backbone, morpholine ring, and butylphenyl side chain offers numerous possibilities for scientific exploration. As research continues to uncover its potential applications, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.